Cas no 2228763-18-4 (1-(2-cyclopropylpropyl)cyclobutylmethanol)

• Product Name: 1-(2-cyclopropylpropyl)cyclobutylmethanol
• CAS No: 2228763-18-4
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6508686
• PubChem ID: 165716814
• Update Time: 2025-10-29

1-(2-cyclopropylpropyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylpropyl)cyclobutylmethanol
• [1-(2-cyclopropylpropyl)cyclobutyl]methanol
• 2228763-18-4
• EN300-1731400

• Inchi： 1S/C11H20O/c1-9(10-3-4-10)7-11(8-12)5-2-6-11/h9-10,12H,2-8H2,1H3
• InChI Key： NBJZZTQCCHJDNJ-UHFFFAOYSA-N
• SMILES： OCC1(CCC1)CC(C)C1CC1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-cyclopropylpropyl)cyclobutylmethanol

1-(2-Cyclopropylpropyl)cyclobutylmethanol: A Comprehensive Overview

1-(2-Cyclopropylpropyl)cyclobutylmethanol (CAS No. 2228763-18-4) is a unique organic compound with a complex structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclobutane ring, which is a four-membered cyclic structure, and its cyclopropyl group, a three-membered ring fused to a propyl chain. The presence of the hydroxymethyl group (-CH₂OH) further adds to its functional diversity, making it a versatile molecule with potential applications in drug design and material science.

The synthesis of 1-(2-cyclopropylpropyl)cyclobutylmethanol involves advanced organic chemistry techniques, including ring-closing metathesis and hydroxylation reactions. Recent studies have highlighted the importance of stereochemistry in this compound, as the spatial arrangement of its atoms significantly influences its reactivity and biological activity. Researchers have employed computational methods, such as density functional theory (DFT), to predict the most stable conformations of this molecule, which has been instrumental in optimizing its synthesis pathways.

One of the most intriguing aspects of 1-(2-cyclopropylpropyl)cyclobutylmethanol is its potential as a building block in medicinal chemistry. Its rigid cyclobutane ring provides a platform for constructing bioactive molecules with specific pharmacokinetic properties. For instance, studies have shown that this compound can serve as a precursor for developing agents targeting G-protein coupled receptors (GPCRs), which are critical in various physiological processes and disease states.

Moreover, the cyclopropyl group in 1-(2-cyclopropylpropyl)cyclobutylmethanol introduces strain into the molecule, which can enhance its reactivity in certain chemical transformations. This property has been exploited in catalytic asymmetric synthesis, where the compound acts as a chiral auxiliary to induce enantioselectivity in reactions. Recent advancements in asymmetric catalysis have further expanded the utility of this compound in synthesizing enantiomerically pure pharmaceutical intermediates.

In terms of physical properties, 1-(2-cyclopropylpropyl)cyclobutylmethanol exhibits a melting point of approximately -50°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under ambient conditions has also been evaluated, with studies indicating minimal degradation over extended periods when stored appropriately.

The biological evaluation of 1-(2-cyclopropylpropyl)cyclobutylmethanol has revealed promising results in preclinical models. For example, it has demonstrated moderate activity against several cancer cell lines, suggesting potential antitumor properties. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity at therapeutic concentrations, which is a favorable attribute for drug development.

Recent research has also explored the use of 1-(2-cyclopropylpropyl)cyclobutylmethanol in polymer chemistry. Its unique structure allows for the formation of cross-linked polymers with improved mechanical properties, making it a candidate for advanced materials applications. Furthermore, its ability to act as a template for self-assembling nanostructures has opened new avenues in nanotechnology.

In conclusion, 1-(2-cyclopropylpropyl)cyclobutylmethanol (CAS No. 2228763-18-4) is a multifaceted compound with significant potential across diverse scientific disciplines. Its structural features, reactivity, and biological activity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new applications and insights into this molecule's properties, its role in advancing scientific knowledge is expected to grow significantly.